Cas no 1214349-69-5 (Methyl 2-fluoro-4,5-di(pyridin-4-yl)benzoate)

• Product Name: Methyl 2-fluoro-4,5-di(pyridin-4-yl)benzoate
• CAS No: 1214349-69-5
• MF: C₁₈H₁₃FN₂O₂
• MW: 308.306427717209
• CID: 4955172
• Update Time: 2025-06-08

Methyl 2-fluoro-4,5-di(pyridin-4-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-fluoro-4,5-di(pyridin-4-yl)benzoate
• Methyl 2-fluoro-4,5-di(pyridin-4-yl)benzoate

• Inchi： 1S/C18H13FN2O2/c1-23-18(22)16-10-14(12-2-6-20-7-3-12)15(11-17(16)19)13-4-8-21-9-5-13/h2-11H,1H3
• InChI Key： ZSPUKPOFAIPSTK-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OC)C=C(C2C=CN=CC=2)C(=C1)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 395
• XLogP3: 3
• Topological Polar Surface Area: 52.1

Additional information on Methyl 2-fluoro-4,5-di(pyridin-4-yl)benzoate

Comprehensive Analysis of Methyl 2-fluoro-4,5-di(pyridin-4-yl)benzoate (CAS No. 1214349-69-5)

Methyl 2-fluoro-4,5-di(pyridin-4-yl)benzoate (CAS No. 1214349-69-5) is a fluorinated aromatic ester compound with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a fluorine substituent and dual pyridinyl groups, makes it a valuable intermediate in drug discovery and organic synthesis. Researchers are increasingly interested in this compound due to its role in modulating biological activity and enhancing molecular interactions.

The compound's CAS number 1214349-69-5 is frequently searched in academic databases and chemical supplier platforms, reflecting its growing relevance in medicinal chemistry and catalysis. Recent studies highlight its utility in designing kinase inhibitors and fluorescent probes, aligning with trends in precision medicine and bioimaging. Its methyl ester moiety further enables versatile derivatization, a key feature for optimizing drug-like properties.

From a synthetic perspective, Methyl 2-fluoro-4,5-di(pyridin-4-yl)benzoate exemplifies advancements in cross-coupling reactions, particularly Suzuki-Miyaura protocols. This resonates with industry demands for scalable, green chemistry approaches. Environmental concerns have also driven interest in its biodegradability profile, a hot topic in EU REACH compliance discussions.

Analytical characterization of CAS 1214349-69-5 typically involves HPLC purity testing and NMR spectroscopy, addressing quality control requirements in GMP manufacturing. The compound's logP and solubility data are critical parameters for formulation scientists, frequently queried in ADMET prediction software. These attributes position it as a promising candidate for fragment-based drug design (FBDD) pipelines.

Emerging applications include its use in metal-organic frameworks (MOFs) for gas storage, tapping into the clean energy research wave. Patent analyses reveal growing IP activity around 1214349-69-5 derivatives, particularly in optoelectronic materials for OLED technologies. This dual pharmaceutical-material science applicability makes it a standout in high-value chemicals markets.

Safety assessments indicate that proper handling of Methyl 2-fluoro-4,5-di(pyridin-4-yl)benzoate requires standard laboratory precautions, with SDS documentation emphasizing PPE protocols. Its stability under ambient conditions contributes to supply chain resilience, a major consideration post-pandemic. These practical advantages complement its scientific merits in structure-activity relationship (SAR) studies.

For purchasers, key search terms like "CAS 1214349-69-5 supplier" or "2-fluoro-4,5-dipyridinyl benzoate price" often lead to specialized fine chemical distributors. The compound's custom synthesis options cater to the rising demand for tailor-made intermediates in contract research organizations (CROs).

In summary, Methyl 2-fluoro-4,5-di(pyridin-4-yl)benzoate represents a convergence of multiple research frontiers. Its multi-functional architecture addresses contemporary challenges in drug development and advanced materials, while its commercial availability supports rapid innovation cycles across industries.